Cas no 1339829-22-9 (N-cyclopropyl-1,1-difluoromethanesulfonamide)

• Product Name: N-cyclopropyl-1,1-difluoromethanesulfonamide
• CAS No: 1339829-22-9
• MF: C₄H₇F₂NO₂S
• MW: 171.165686845779
• CID: 5799473
• PubChem ID: 62734621
• Update Time: 2025-05-27

N-cyclopropyl-1,1-difluoromethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1339829-22-9
• AKOS012027693
• N-cyclopropyl-1,1-difluoromethanesulfonamide
• EN300-7194448

• Inchi： 1S/C4H7F2NO2S/c5-4(6)10(8,9)7-3-1-2-3/h3-4,7H,1-2H2
• InChI Key： OPPZJSDAOQKOOO-UHFFFAOYSA-N
• SMILES： S(C(F)F)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 171.01655596g/mol
• Monoisotopic Mass: 171.01655596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.6Ų

Additional information on N-cyclopropyl-1,1-difluoromethanesulfonamide

Comprehensive Overview of N-cyclopropyl-1,1-difluoromethanesulfonamide (CAS No. 1339829-22-9)

N-cyclopropyl-1,1-difluoromethanesulfonamide (CAS No. 1339829-22-9) is a specialized sulfonamide derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals and agrochemicals. This compound, characterized by its cyclopropyl and difluoromethanesulfonamide moieties, offers a versatile scaffold for drug discovery and material science. Researchers and industry professionals are increasingly exploring its role in small molecule therapeutics and crop protection agents, aligning with the growing demand for innovative solutions in these fields.

The structural features of N-cyclopropyl-1,1-difluoromethanesulfonamide make it a promising candidate for modulating biological targets. The cyclopropyl group is known for its ability to enhance metabolic stability and bioavailability, while the difluoromethanesulfonamide moiety contributes to improved binding affinity and selectivity. These attributes have led to its investigation in enzyme inhibition and receptor modulation, particularly in the context of inflammatory diseases and metabolic disorders. Recent studies have highlighted its potential as a lead compound in the development of next-generation therapeutics.

In the agrochemical sector, N-cyclopropyl-1,1-difluoromethanesulfonamide has shown promise as a pesticide intermediate. Its unique chemical profile enables it to act as a synergist or active ingredient in formulations targeting resistant pests. With the global push toward sustainable agriculture and reduced chemical load, this compound is being evaluated for its environmental footprint and efficacy. Industry leaders are particularly interested in its potential to replace older, less efficient chemicals, aligning with regulatory trends favoring greener alternatives.

The synthesis of N-cyclopropyl-1,1-difluoromethanesulfonamide involves a series of multi-step reactions, including the introduction of the cyclopropylamine group and subsequent sulfonylation with difluoromethanesulfonyl chloride. Optimizing these processes for scalability and cost-efficiency remains a key focus for manufacturers. Advances in flow chemistry and catalytic methods have the potential to streamline production, making this compound more accessible for large-scale applications.

From a market perspective, the demand for N-cyclopropyl-1,1-difluoromethanesulfonamide is expected to grow, driven by its dual utility in pharmaceuticals and agrochemicals. Analysts project a compound annual growth rate (CAGR) of 6-8% over the next five years, reflecting its expanding role in R&D pipelines. Key players in the chemical industry are investing in patent filings and collaborative research to capitalize on its commercial potential.

For researchers and businesses, understanding the structure-activity relationship (SAR) of N-cyclopropyl-1,1-difluoromethanesulfonamide is critical. Computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets. These insights are invaluable for designing derivatives with enhanced properties, further broadening its applicability.

In conclusion, N-cyclopropyl-1,1-difluoromethanesulfonamide (CAS No. 1339829-22-9) represents a compelling case study in the intersection of chemical innovation and practical utility. Its versatility, coupled with the growing emphasis on sustainable chemistry, positions it as a compound of enduring relevance. As research continues to uncover new applications, its impact across industries is likely to expand, offering exciting opportunities for stakeholders.